Cas no 735275-39-5 (cis-3-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-39-5
• MF: C₁₅H₁₇IO₃
• MW: 372.198157072067
• CID: 872104
• PubChem ID: 24722564
• Update Time: 2025-04-19

cis-3-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-3-[2-(4-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-3-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• MFCD06799174
• 735275-39-5
• (1R,3S)-3-[2-(4-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• CIS-3-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017378

• MDL： MFCD06799174
• Inchi： 1S/C15H17IO3/c16-13-6-4-11(5-7-13)14(17)9-10-2-1-3-12(8-10)15(18)19/h4-7,10,12H,1-3,8-9H2,(H,18,19)/t10-,12+/m0/s1
• InChI Key： BRTJQTYCGVEPNG-CMPLNLGQSA-N
• SMILES： IC1C=CC(=CC=1)C(C[C@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 372.02200
• Monoisotopic Mass: 372.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 489.7±20.0 °C at 760 mmHg
• Flash Point: 101.3±22.6 °C
• PSA: 54.37000
• LogP: 3.75500

cis-3-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃